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Compound of Interest

Compound Name: Glutaric acid

Cat. No.: B7766552 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of glutaric acid, a dicarboxylic acid of

significant interest in biomedical research and pharmaceutical development. This document

details its chemical and physical properties, outlines key experimental methodologies, and

explores its role in metabolic pathways and drug formulation.

Core Properties of Glutaric Acid
Glutaric acid, systematically known as pentanedioic acid, is a five-carbon linear dicarboxylic

acid. Its fundamental properties are summarized below.
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Property Value Reference

CAS Number 110-94-1 [1][2][3][4][5]

Molecular Formula C₅H₈O₄

Molecular Weight 132.11 g/mol

Appearance
Colorless crystals or white

solid

Melting Point 95-98 °C

Boiling Point 200 °C at 20 mmHg

Water Solubility Over 50% (w/w)

Solubility
Soluble in alcohol and

chloroform

Toxicological Data
Test Species Route Value

LD50 Mouse Oral 6000 mg/kg

LD50 Rabbit Dermal 20000 mg/kg

Glutaric acid may cause skin and eye irritation. Acute hazards suggest it may be harmful if

ingested, inhaled, or absorbed through the skin.

Applications in Research and Drug Development
Glutaric acid is a versatile molecule with several applications in the pharmaceutical industry

and biomedical research:

Drug Development: It is used in the development of prodrugs to enhance solubility and

control the release of active pharmaceutical ingredients (APIs). Glutaric acid can also be

used to create cocrystals with APIs that have low solubility, thereby improving their oral

bioavailability.
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Bioconjugation: It can act as a spacer molecule in bioconjugates, which can improve the

intracellular uptake of these complex molecules.

Polymer Synthesis: Glutaric acid is a building block for the synthesis of polyesters and

polyamides.

Biomarker: Elevated levels of glutaric acid and its derivatives in urine and blood are key

biomarkers for the diagnosis of glutaric aciduria type I, an inherited metabolic disorder.

Metabolic Significance and Signaling Pathways
Glutaric acid is a natural intermediate in the metabolism of the amino acids lysine,

hydroxylysine, and tryptophan. The enzymatic deficiency of glutaryl-CoA dehydrogenase in the

inherited disorder glutaric aciduria type I leads to the accumulation of glutaric acid, 3-

hydroxyglutaric acid, and glutaconic acid. This accumulation is neurotoxic and can lead to

severe encephalopathy.

The catabolic pathway of L-lysine leading to the formation of glutaric acid is depicted below.
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Caption: Metabolic pathway of L-lysine and the formation of glutaric acid.

In glutaric aciduria type I, a deficiency in the enzyme glutaryl-CoA dehydrogenase leads to the

accumulation of glutaric acid and 3-hydroxyglutaric acid, which are neurotoxic. It has been

proposed that metabolites of the kynurenine pathway may also play a role in the pathogenesis

of this disease.

Experimental Protocols
Synthesis of Glutaric Acid from Trimethylene Cyanide
This protocol outlines a laboratory-scale synthesis of glutaric acid.

Materials:
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Trimethylene cyanide

Concentrated hydrochloric acid

Ether

Procedure:

In a 2-liter round-bottom flask, combine 100 g of trimethylene cyanide and 500 g of

concentrated hydrochloric acid.

Reflux the mixture for approximately four hours.

Evaporate the solution to dryness, preferably under reduced pressure. The resulting residue

contains glutaric acid and ammonium chloride.

Extract the dry residue with approximately 300 cc of boiling ether.

Filter the ether solution and perform two additional extractions of the residue with 100-cc

portions of boiling ether.

Combine the ether extracts and evaporate the volume to 150-200 cc. Crystallization of

glutaric acid will commence.

Cool the solution to complete the crystallization process.

Collect the crystals by filtration and purify by recrystallization from benzene if necessary.

Quantification of Glutaric Acid in Urine by HPLC
This method is for the diagnosis of glutaric acidemia type I.

Materials:

Urine sample

1-pyrenebutyric hydrazide (PBH) as a derivatizing agent

Internal standard
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C18 HPLC column

Fluorometric detector

Procedure:

Derivatization: Derivatize the glutaric acid and 3-hydroxyglutaric acid in the urine sample,

along with an internal standard, with 1-pyrenebutyric hydrazide (PBH).

Chromatographic Separation: Separate the derivatized compounds on a C18 column.

Detection: Detect the fluorescent derivatives using a fluorometric detector with an excitation

wavelength of 345 nm and an emission wavelength of 475 nm.

Quantification: Create a calibration curve by plotting the relative fluorescence intensity (peak

area ratio of the analyte to the internal standard) against the concentration for a series of

standards. Use this curve to determine the concentration of glutaric acid in the urine

sample.

Experimental Workflow for Cocrystal Screening
This workflow is used to identify cocrystals of an active pharmaceutical ingredient (API) with

glutaric acid to improve the API's oral bioavailability.
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Workflow for API-Glutaric Acid Cocrystal Screening

Start: Low Solubility API

Design Cocrystal Screen
(Crystal Engineering Approach)

Select Carboxylic Acid Coformers
(including Glutaric Acid)

Execute Cocrystal Screen
(e.g., Slurry Crystallization)

Identify 'Hits'
(API-Glutaric Acid Cocrystal)

Physical Characterization
(Thermal, Spectroscopic, X-ray)

Measure Aqueous
Dissolution Rate

In Vivo Bioavailability Study
(e.g., Dog Model)

End: Improved Oral Bioavailability

Click to download full resolution via product page

Caption: A logical workflow for identifying and validating a glutaric acid cocrystal.
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Procedure (Slurry Crystallization):

Add an excess of the API and glutaric acid (typically in a 1:1 molar ratio) to a vial containing

a suitable solvent.

Stir the resulting slurry at a constant temperature for an extended period (e.g., 24-48 hours)

to reach equilibrium.

Isolate the solid phase by filtration.

Analyze the solid using techniques such as Powder X-ray Diffraction (PXRD) and Differential

Scanning Calorimetry (DSC) to determine if a cocrystal has formed.

This guide provides a foundational understanding of glutaric acid for professionals in research

and drug development. The provided data and protocols serve as a starting point for further

investigation and application of this versatile dicarboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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